Cas no 1185034-32-5 (methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride)

• Product Name: methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride
• CAS No: 1185034-32-5
• MF: C₇H₁₂ClN₃O₂
• MW: 205.642080307007
• MDL: MFCD04969133
• CID: 4576098
• Update Time: 2025-06-08

methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-Amino-1-ethyl-1h-pyrazole-3-carboxylate Hydrochloride
• methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride

• MDL： MFCD04969133
• Inchi： 1S/C7H11N3O2.ClH/c1-3-10-4-5(8)6(9-10)7(11)12-2;/h4H,3,8H2,1-2H3;1H
• InChI Key： SXFZOQQOIBHINW-UHFFFAOYSA-N
• SMILES： C(C1=NN(CC)C=C1N)(=O)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride

Methyl 4-Amino-1-ethyl-1H-pyrazole-3-carboxylate Hydrochloride (CAS No. 1185034-32-5): An Overview

Methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride (CAS No. 1185034-32-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride consists of a pyrazole ring with an amino group at the 4-position and an ethyl substituent at the 1-position. The carboxylate group is esterified with a methyl group, and the entire molecule is in the hydrochloride salt form. This combination of functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug discovery.

Recent studies have highlighted the potential of methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to act as a potent inhibitor of specific enzymes involved in inflammatory responses. This property makes it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory potential, methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride has also shown promise in neuropharmacology. Studies have indicated that it can cross the blood-brain barrier and exhibit neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to cross the blood-brain barrier is a crucial factor in the development of central nervous system (CNS) drugs, as many compounds fail to reach their target sites due to this barrier.

The pharmacokinetic properties of methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety as a therapeutic agent. These properties are crucial for optimizing drug delivery and minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

The synthetic route for producing methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride has been well-documented in the literature. The process typically involves several steps, including the formation of the pyrazole ring, introduction of the amino and ethyl groups, esterification with methanol, and final conversion to the hydrochloride salt form. The efficiency and scalability of this synthetic route are critical factors for commercial production and widespread use.

In conclusion, methyl 4-amino-1-ethyl-1H-pyrazole-3-carboxylate hydrochloride (CAS No. 1185034-32-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and potential development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.